Cas no 2137917-88-3 (4-(3-Chloro-4-fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid)

• Product Name: 4-(3-Chloro-4-fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid
• CAS No: 2137917-88-3
• MF: C₁₃H₁₄ClFO₃
• MW: 272.699866771698
• CID: 6349563
• PubChem ID: 165458080
• Update Time: 2025-05-20

4-(3-Chloro-4-fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-740262
• 2137917-88-3
• 4-(3-chloro-4-fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid
• 4-(3-Chloro-4-fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid

• Inchi： 1S/C13H14ClFO3/c1-7(2)9(13(17)18)6-12(16)8-3-4-11(15)10(14)5-8/h3-5,7,9H,6H2,1-2H3,(H,17,18)
• InChI Key： VYRMQTYFTFRLJK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CC(C(=O)O)C(C)C)=O)F

Computed Properties

• Exact Mass: 272.0615502g/mol
• Monoisotopic Mass: 272.0615502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų

Additional information on 4-(3-Chloro-4-fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid

Research Brief on 4-(3-Chloro-4-fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid (CAS: 2137917-88-3)

The compound 4-(3-Chloro-4-fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid (CAS: 2137917-88-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and targeted therapies. The presence of both chloro and fluoro substituents on the phenyl ring, combined with the oxo and butanoic acid functionalities, contributes to its distinctive chemical properties and biological activity.

Recent studies have focused on elucidating the mechanism of action of this compound, particularly its interaction with specific biological targets. One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a potent inhibitor of certain kinases involved in inflammatory pathways. The research highlighted the compound's ability to modulate key signaling cascades, thereby offering a potential therapeutic avenue for conditions such as rheumatoid arthritis and chronic inflammatory diseases. The study employed a combination of in vitro assays and molecular docking simulations to validate the compound's binding affinity and selectivity.

Another significant area of investigation revolves around the compound's pharmacokinetic properties. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, revealing favorable bioavailability and metabolic stability. These findings are critical for advancing the compound into further stages of drug development. Additionally, the study identified potential metabolites, which could provide insights into its safety and efficacy profiles in vivo.

In the context of synthetic chemistry, advancements have been made in optimizing the synthesis route for 4-(3-Chloro-4-fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing green chemistry principles. The improved synthetic route not only enhances yield but also reduces the environmental impact, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Looking ahead, the compound's potential extends beyond its current applications. Ongoing research is exploring its utility in oncology, particularly as a candidate for targeted cancer therapies. Preliminary data suggest that it may exhibit synergistic effects when combined with existing chemotherapeutic agents, offering a promising strategy for overcoming drug resistance. Further studies are warranted to fully elucidate its therapeutic potential and optimize its clinical applicability.

In conclusion, 4-(3-Chloro-4-fluorophenyl)-4-oxo-2-(propan-2-yl)butanoic acid (CAS: 2137917-88-3) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities, coupled with advancements in synthesis and pharmacokinetic understanding, position it as a valuable candidate for future therapeutic development. Continued investigation into its mechanisms and applications will undoubtedly contribute to the evolving landscape of precision medicine.